Cas no 199604-25-6 (Carbamic acid, [(4-cyanophenyl)methylene]-, methyl ester (9CI))

• Product Name: Carbamic acid, [(4-cyanophenyl)methylene]-, methyl ester (9CI)
• CAS No: 199604-25-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1391268
• PubChem ID: 71435836
• Update Time: 2025-04-20

Carbamic acid, [(4-cyanophenyl)methylene]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-cyanophenyl)methylene]-, methyl ester (9CI)
• Carbamic acid, [(4-cyanophenyl)methylene]-, methyl ester (9CI)
• 199604-25-6
• Carbamic acid,[(4-cyanophenyl)methylene]-,methyl ester(9ci)

• Inchi： 1S/C10H8N2O2/c1-14-10(13)12-7-9-4-2-8(6-11)3-5-9/h2-5,7H,1H3
• InChI Key： SEPWPTGSUMAPPK-UHFFFAOYSA-N
• SMILES： O(C)C(N=CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 62.4A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 62.45